

# UniPR1449: An Unidentified Compound with No Publicly Available Therapeutic Data

**Author:** BenchChem Technical Support Team. **Date:** December 2025

## Compound of Interest

Compound Name: UniPR1449

Cat. No.: B12377551

[Get Quote](#)

Despite a comprehensive search of publicly available scientific and clinical trial databases, the compound designated "**UniPR1449**" does not appear in any published literature. This suggests that **UniPR1449** may be an internal project code for a very early-stage compound not yet disclosed to the public, a discontinued project, or a misidentified codename.

Currently, there is no information available to construct a technical guide or whitepaper on its potential therapeutic effects, mechanism of action, or experimental protocols. Searches for "**UniPR1449**" and related terms in prominent databases of chemical compounds, preclinical research, and clinical trials have yielded no relevant results.

The search did identify a preclinical study on a different compound, (E)-2,4-bis(p-hydroxyphenyl)-2-butenal, which has demonstrated anti-inflammatory and anti-arthritic effects. This compound was found to inhibit the NF- $\kappa$ B/STAT3 signaling pathway by directly binding to STAT3, suggesting its potential as a therapeutic agent for arthritic diseases[1]. However, it is crucial to note that this compound is distinct from the requested "**UniPR1449**."

Information on various clinical trials was also retrieved, such as studies with identifiers NCT04401449, NCT07262489, and NCT05519449, but none of these are associated with a compound named **UniPR1449**[2][3][4]. These trials investigate a range of interventions, from imaging in COVID-19 to immunotherapy for localized cancers and treatments for metastatic castration-resistant prostate cancer, respectively[2][3][4].

Without any available data, it is not possible to provide the requested in-depth technical guide, including quantitative data tables, detailed experimental methodologies, or visualizations of

signaling pathways. Researchers, scientists, and drug development professionals seeking information on **UniPR1449** are advised to consult internal documentation if this is a proprietary codename or to verify the correct identifier of the compound of interest.

#### Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopic labeling.

Email: [info@benchchem.com](mailto:info@benchchem.com) or [Request Quote Online](#).

## References

- 1. Anti-arthritis effects of (E)-2,4-bis(p-hydroxyphenyl)-2-butenal are mediated by inhibition of the STAT3 pathway - PubMed [pubmed.ncbi.nlm.nih.gov]
- 2. ClinicalTrials.gov [clinicaltrials.gov]
- 3. ClinicalTrials.gov [clinicaltrials.gov]
- 4. CLINICAL TRIAL / NCT05519449 - UChicago Medicine [uchicagomedicine.org]
- To cite this document: BenchChem. [UniPR1449: An Unidentified Compound with No Publicly Available Therapeutic Data]. BenchChem, [2025]. [Online PDF]. Available at: [https://www.benchchem.com/product/b12377551#unipr1449-potential-therapeutic-effects]

#### Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While BenchChem strives to provide accurate protocols, we make no warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

**Technical Support:** The protocols provided are for reference purposes. Unsure if this reagent suits your experiment? [[Contact our Ph.D. Support Team for a compatibility check](#)]

**Need Industrial/Bulk Grade?** [Request Custom Synthesis Quote](#)

# BenchChem

Our mission is to be the trusted global source of essential and advanced chemicals, empowering scientists and researchers to drive progress in science and industry.

## Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: [info@benchchem.com](mailto:info@benchchem.com)